Cas no 2770557-30-5 (1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid)

• Product Name: 1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
• CAS No: 2770557-30-5
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6158735
• PubChem ID: 165486629
• Update Time: 2025-07-20

1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2770557-30-5
• EN300-37408261
• 1-methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
• 1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid

• Inchi： 1S/C8H12O3/c1-8-2-5(4-11-8)6(3-8)7(9)10/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： ZPHOOMONUWWWRT-UHFFFAOYSA-N
• SMILES： O1CC2C(C(=O)O)CC1(C)C2

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid

Comprehensive Overview of 1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid (CAS No. 2770557-30-5)

1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid (CAS No. 2770557-30-5) is a bicyclic organic compound featuring a unique oxabicyclo[2.2.1]heptane scaffold. This structure is characterized by a fused ring system containing an oxygen atom, which imparts distinct chemical and physical properties. The compound's carboxylic acid functional group enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials.

The growing interest in bicyclic compounds like 1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid stems from their versatility in drug discovery. Researchers are increasingly exploring such scaffolds due to their ability to mimic natural product frameworks, which often exhibit high biological activity. This compound's oxabicyclo[2.2.1]heptane core is particularly noteworthy for its potential in designing enzyme inhibitors and receptor modulators, aligning with current trends in targeted therapy development.

From a synthetic perspective, CAS No. 2770557-30-5 offers intriguing possibilities. Its methyl and carboxylic acid substituents provide handles for further derivatization, enabling the creation of diverse molecular architectures. Recent publications highlight its use in asymmetric synthesis, where the rigid bicyclic framework serves as a chiral template. This aligns with the pharmaceutical industry's demand for enantiomerically pure compounds, addressing concerns about drug safety and efficacy.

Environmental and sustainability considerations are increasingly important in chemical research. The synthesis of 1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid can be optimized using green chemistry principles, such as catalytic methods and renewable solvents. This approach resonates with current industry priorities, as evidenced by frequent searches for "sustainable synthesis of bicyclic compounds" and "green chemistry in pharmaceutical intermediates." The compound's potential for biodegradation is another area of interest for environmentally conscious applications.

Analytical characterization of CAS No. 2770557-30-5 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research and industrial applications. The growing availability of computational tools has also enabled predictive modeling of its physicochemical properties, addressing common queries about "molecular properties of oxabicyclo compounds" and "computational chemistry for drug design."

In material science applications, the oxabicyclo[2.2.1]heptane moiety of 1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid contributes to the development of novel polymers with enhanced thermal stability and mechanical properties. This aligns with current research trends in high-performance materials, particularly for aerospace and electronics applications. The compound's ability to form hydrogen bonds through its carboxylic acid group makes it particularly useful in designing supramolecular assemblies.

Safety considerations for handling 1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended. This information addresses frequently searched topics like "safety data for bicyclic carboxylic acids" and "handling protocols for research chemicals."

The commercial availability of CAS No. 2770557-30-5 through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and purity specifications often depend on scale and application requirements, with custom synthesis options available for specific needs. This availability supports the compound's use across academic and industrial settings, contributing to its growing presence in scientific literature.

Future research directions for 1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid may explore its biological activity profile, particularly in neurological and metabolic disorders. The compound's structural features suggest potential interactions with various biological targets, making it a candidate for phenotypic screening campaigns. Such investigations would build on current interests in "novel scaffolds for drug discovery" and "bicyclic compounds in medicinal chemistry."

In conclusion, 1-Methyl-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid (CAS No. 2770557-30-5) represents an important class of bicyclic compounds with wide-ranging applications. Its unique structural features, synthetic versatility, and potential biological relevance make it a valuable tool in contemporary chemical research. As scientific understanding of such scaffolds deepens, their impact across multiple disciplines is likely to expand significantly.